Cas no 1313726-01-0 (1H-Thieno[3,2-c]pyrazole-5-carboxylic acid)

• Product Name: 1H-Thieno[3,2-c]pyrazole-5-carboxylic acid
• CAS No: 1313726-01-0
• MF: C₆H₄N₂O₂S
• MW: 168.173159599304
• CID: 1005982
• PubChem ID: 59640827
• Update Time: 2025-04-20

1H-Thieno[3,2-c]pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-thieno[3,2-c]pyrazole-5-carboxylic acid
• 2H-thieno[3,2-c]pyrazole-5-carboxylic acid
• SCHEMBL2179034
• MFCD20661140
• D88054
• DA-29322
• VZMXFSCEGDLKRG-UHFFFAOYSA-N
• 1313726-01-0
• 1H-Thieno[3,2-c]pyrazole-5-carboxylic acid

• MDL： MFCD20661140
• Inchi： 1S/C6H4N2O2S/c9-6(10)4-1-3-5(11-4)2-7-8-3/h1-2H,(H,7,8)(H,9,10)
• InChI Key： VZMXFSCEGDLKRG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=NN2

Computed Properties

• Exact Mass: 167.99934855g/mol
• Monoisotopic Mass: 167.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids